![molecular formula C18H14ClFN2OS B2638411 2-(2-chloro-6-fluorophenyl)-N-((5-(thiophen-2-yl)pyridin-3-yl)methyl)acetamide CAS No. 2034596-31-9](/img/structure/B2638411.png)
2-(2-chloro-6-fluorophenyl)-N-((5-(thiophen-2-yl)pyridin-3-yl)methyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(2-chloro-6-fluorophenyl)-N-((5-(thiophen-2-yl)pyridin-3-yl)methyl)acetamide, also known as CFTR corrector 3 or C3, is a small molecule compound that has been extensively studied for its potential use in treating cystic fibrosis (CF). CF is a genetic disorder that affects the respiratory, digestive, and reproductive systems, and is caused by mutations in the cystic fibrosis transmembrane conductance regulator (CFTR) gene. C3 is designed to correct the folding and trafficking defects of mutant CFTR proteins, which are the underlying cause of CF.
Scientific Research Applications
Thrombin Inhibition and Anticoagulant Potential
One notable application of compounds structurally related to the one involves their use as potent thrombin inhibitors. For instance, derivatives like 2-(2-Chloro-6-fluorophenyl)acetamides with specific substituents have been identified as potent thrombin inhibitors, showcasing significant potential in anticoagulant therapy. These compounds, with their precise inhibitory values, suggest a promising avenue for developing new therapeutic agents targeting thrombin to prevent blood clots (Lee et al., 2007).
Anti-inflammatory Applications
Another area of application is in the development of anti-inflammatory agents. Compounds with a chloro-fluorophenyl component have been synthesized and shown significant anti-inflammatory activity. This highlights their potential in the design of new anti-inflammatory medications, offering a novel mechanism of action to combat inflammation-related conditions (Sunder & Maleraju, 2013).
Metabolic Stability in Drug Development
Improving metabolic stability in drug candidates is a critical aspect of pharmaceutical development. Research into phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) dual inhibitors has involved modifications to compounds similar to the one . By altering the heterocyclic components, researchers have successfully enhanced metabolic stability, a crucial step in developing effective and durable therapeutic agents (Stec et al., 2011).
Photovoltaic Efficiency and NLO Activities
Derivatives of the chloro-fluorophenyl acetamide class have been explored for their potential in photovoltaic applications and non-linear optical (NLO) activities. These studies focus on understanding the compounds' electronic properties and their interactions with light, aiming to utilize these materials in dye-sensitized solar cells (DSSCs) and other photovoltaic devices, demonstrating their versatility beyond pharmaceuticals (Mary et al., 2020).
Properties
IUPAC Name |
2-(2-chloro-6-fluorophenyl)-N-[(5-thiophen-2-ylpyridin-3-yl)methyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14ClFN2OS/c19-15-3-1-4-16(20)14(15)8-18(23)22-10-12-7-13(11-21-9-12)17-5-2-6-24-17/h1-7,9,11H,8,10H2,(H,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YRCZMGOUWOBZTK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)Cl)CC(=O)NCC2=CC(=CN=C2)C3=CC=CS3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14ClFN2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.